molecular formula C21H17FN2O3S B2816692 N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide CAS No. 863004-87-9

N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide

Cat. No. B2816692
CAS RN: 863004-87-9
M. Wt: 396.44
InChI Key: RYLUZLLJVMPDIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN2O3S and its molecular weight is 396.44. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

One aspect of the scientific research applications of N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide focuses on the synthesis and structural characterization of related benzothiazepine derivatives. For instance, a study by Nguyen et al. (2018) detailed the synthesis of a benzothiazepine derivative through the reaction of o-aminothiophenol with N-(p-tolyl)-2-(2-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy)acetamide, prepared from salicylaldehyde and acetophenone. The structures of the compounds were elucidated using IR, 1H-NMR, 13C-NMR, and HR-MS spectral data (C. T. Nguyen, H. Bui, & D. H. Nguyen, 2018).

Antimicrobial and Anti-inflammatory Activities

Another area of research explores the antimicrobial and anti-inflammatory potential of benzothiazepine and related compounds. A study conducted by Tailor et al. (2014) synthesized substituted dibenzo[b,f][1,4]thiazepines with an attached 2-chloro N-phenylacetamide moiety and evaluated their antibacterial properties against both gram-positive and gram-negative bacteria, showing significant antimicrobial activity (J. H. Tailor, Priti C. Patel, & G. Malik, 2014).

Furthermore, Sunder et al. (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity. Among the synthesized compounds, several showed significant to moderate anti-inflammatory activities (K. Sunder & Jayapal Maleraju, 2013).

Anticonvulsant and Antipsychotic Activities

The anticonvulsant and antipsychotic potentials of benzothiazepine derivatives have also been a subject of investigation. Kohn et al. (1993) expanded on a class of anticonvulsants by preparing and evaluating C(alpha)-heteroaromatic analogues of alpha-acetamido-N-benzylacetamides, discovering that certain derivatives provided excellent protection against seizures in mice, rivaling the efficacy of established treatments like phenytoin (H. Kohn, K. Sawhney, P. Bardel, D. Robertson, & J. Leander, 1993).

Additionally, the study by Kaur et al. (2012) on the synthesis and biological evaluation of new benzoxazepine and benzothiazepine compounds revealed antipsychotic as well as anticonvulsant properties, highlighting the potential of these derivatives in treating psychiatric and neurological disorders (H. Kaur, Sunil Kumar, A. Chaudhary, & Ashok Kumar, 2012).

properties

IUPAC Name

N-(3-fluorophenyl)-2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17FN2O3S/c22-14-5-3-6-15(11-14)23-20(25)13-24-16-7-1-2-9-18(16)28-19(12-21(24)26)17-8-4-10-27-17/h1-11,19H,12-13H2,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYLUZLLJVMPDIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(SC2=CC=CC=C2N(C1=O)CC(=O)NC3=CC(=CC=C3)F)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.